Cas no 138479-47-7 (2-(1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-(1H-pyrazol-1-yl)benzaldehyde
• CAS No: 138479-47-7
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD03086186
• CID: 64535
• PubChem ID: 965866
• Update Time: 2025-10-05

2-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazol-1-yl-benzaldehyde
• 2-(1H-PYRAZOL-1-YL)BENZALDEHYDE
• 1-(2-Formylphenyl)pyrazole
• 2-(1H-Pyrazol-1-yl)benzenecarbaldehyde
• 2-pyrazol-1-ylbenzaldehyde
• 2-(Pyrazol-1-yl)benzaldehyde
• SMR000291426
• HMS2712D08
• 2-(1H-Pyrazol-1-yl)benzaldehyde, AldrichCPR
• AM20061214
• Z57318260
• SCHEMBL613201
• MLS000719158
• FT-0643283
• CHEMBL1893464
• W-205516
• EN300-51833
• MFCD03086186
• J-505346
• DTXSID60359485
• F1652-2155
• 138479-47-7
• NA-0803
• Benzaldehyde, 2-(1H-pyrazol-1-yl)-
• AKOS000260012
• KIGZYDJKBTYFBZ-UHFFFAOYSA-N
• DB-019368
• STK124198
• 2-(1H-pyrazol-1-yl)benzaldehyde

• MDL： MFCD03086186
• Inchi： 1S/C10H8N2O/c13-8-9-4-1-2-5-10(9)12-7-3-6-11-12/h1-8H
• InChI Key： KIGZYDJKBTYFBZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 58 °C
• Boiling Point: 316.5℃ at 760 mmHg
• Flash Point: 145.2±23.2 °C
• Refractive Index: 1.604
• PSA: 34.89000
• LogP: 1.68480

2-(1H-pyrazol-1-yl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2-(1H-pyrazol-1-yl)benzaldehyde

Recent Advances in the Application of 2-(1H-Pyrazol-1-yl)benzaldehyde (CAS: 138479-47-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-pyrazol-1-yl)benzaldehyde (CAS: 138479-47-7) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest developments involving this compound, focusing on its role in drug discovery, medicinal chemistry, and chemical biology.

Recent studies have highlighted the importance of 2-(1H-pyrazol-1-yl)benzaldehyde as a building block for the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing potent and selective inhibitors targeting the JAK/STAT signaling pathway, which plays a crucial role in inflammatory diseases and cancer. The compound's unique structure allows for efficient derivatization at both the pyrazole and benzaldehyde moieties, enabling the creation of diverse molecular scaffolds with improved pharmacological properties.

In the field of antimicrobial research, 2-(1H-pyrazol-1-yl)benzaldehyde has shown promise as a precursor for novel antibacterial agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of Schiff base derivatives from this compound, exhibiting potent activity against multidrug-resistant Gram-positive bacteria. The researchers noted that the presence of both the pyrazole ring and aldehyde group in the molecular structure contributed to enhanced membrane permeability and target binding affinity.

The compound has also found applications in materials science, particularly in the development of luminescent materials and metal-organic frameworks (MOFs). A 2023 study in ACS Applied Materials & Interfaces demonstrated that 2-(1H-pyrazol-1-yl)benzaldehyde could serve as an effective ligand for constructing luminescent lanthanide complexes with potential applications in bioimaging and sensing. The researchers attributed this property to the compound's ability to efficiently transfer energy to lanthanide ions through its conjugated system.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing 2-(1H-pyrazol-1-yl)benzaldehyde. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis approach that significantly enhanced the yield and purity of the compound while reducing production costs. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical applications.

In conclusion, 2-(1H-pyrazol-1-yl)benzaldehyde (CAS: 138479-47-7) continues to demonstrate its value as a versatile chemical building block across multiple research domains. Its applications in drug discovery, materials science, and synthetic methodology development highlight its importance in contemporary chemical biology and pharmaceutical research. Future studies are expected to further explore its potential in targeted drug delivery systems and as a probe for biological imaging applications.